Cas no 1805993-21-8 (2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine
• CAS No: 1805993-21-8
• MF: C₆H₃F₂IN₂O₃
• MW: 316.000900506973
• CID: 4886426
• Update Time: 2025-07-15

2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine

• Inchi： 1S/C6H3F2IN2O3/c7-6(8)4-5(12)2(11(13)14)1-3(9)10-4/h1,6,12H
• InChI Key： UHRNQKSTOSUDHS-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine

Introduction to 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine (CAS No. 1805993-21-8)

2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1805993-21-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl substituent, a hydroxy group, an iodo atom, and a nitro group, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery.

The structural features of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine contribute to its unique reactivity and potential applications. The difluoromethyl group is particularly noteworthy, as it is often employed in medicinal chemistry to enhance metabolic stability and binding affinity. Additionally, the hydroxy and iodo substituents provide handles for further functionalization through various chemical transformations, such as cross-coupling reactions or oxidation processes. These attributes make the compound a valuable building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The nitro group in 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine serves as a key pharmacophore that can be modified to influence biological activity. For instance, nitro-containing compounds have been investigated for their potential roles in antimicrobial, anti-inflammatory, and anticancer therapies. The ability to convert nitro groups into amino groups through reduction reactions further expands the synthetic possibilities, allowing for the development of novel drug candidates.

One of the most compelling aspects of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine is its utility in medicinal chemistry due to its structural complexity and functional diversity. Researchers have leveraged this compound to develop new therapeutic agents targeting various diseases. For example, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in cancer treatment. The presence of both electrophilic and nucleophilic centers allows for selective modifications, enabling the fine-tuning of molecular properties such as solubility, bioavailability, and target specificity.

The agrochemical industry has also benefited from the use of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine as an intermediate in the development of novel pesticides and herbicides. The structural motifs present in this compound can be incorporated into molecules designed to interact with specific biological pathways in pests or weeds. This approach has led to the discovery of compounds with improved efficacy and reduced environmental impact compared to traditional agrochemicals.

Advances in computational chemistry have further enhanced the understanding of how 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine behaves in biological systems. Molecular modeling studies have revealed insights into its interactions with enzymes and receptors, providing a rational basis for designing more effective derivatives. These computational techniques are increasingly integrated into drug discovery pipelines, accelerating the identification of promising candidates for further investigation.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine itself presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct the desired framework with high precision. These improvements have not only streamlined the production process but also opened up new avenues for structural diversification.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-nitropyridine (CAS No. 1805993-21-8) represents a significant advancement in synthetic chemistry and drug development. Its multifunctional nature and diverse applications make it a cornerstone compound in both pharmaceutical and agrochemical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in addressing global health challenges through innovative chemical solutions.